Cas no 1943-88-0 (1,3-Benzenedicarbonitrile, 4-methyl-)
1,3-Benzenedicarbonitrile, 4-methyl-, is a high-purity organic compound primarily used as an intermediate in the synthesis of specialty chemicals, pharmaceuticals, and advanced materials. Its key advantages include a well-defined molecular structure, consistent reactivity, and compatibility with various coupling and polymerization reactions. The presence of two nitrile groups and a methyl substituent enhances its versatility in forming heterocyclic compounds and functionalized polymers. This compound is valued for its stability under standard conditions and precise control in synthetic applications, making it suitable for research and industrial processes requiring reliable performance. Its purity and structural specificity ensure reproducible results in complex chemical transformations.
1943-88-0 structure
Product Name:1,3-Benzenedicarbonitrile, 4-methyl-
CAS No:1943-88-0
MF:C9H6N2
MW:142.157341480255
MDL:MFCD09878877
CID:1386884
PubChem ID:10080505
Update Time:2025-10-13
1,3-Benzenedicarbonitrile, 4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenedicarbonitrile, 4-methyl-
- 4-methylbenzene-1,3-dicarbonitrile
- 4-methylisophthalonitrile
- 4-METHYL-ISOPHTHALONITRILE
- 1-methyl-2,4-dicyanobenzene
- 2,4-dicyanotoluene
- 2-methylbenzene-1,5-dicarbonitrile
- 4-Methyl-isophthalonitril
- toluene-2,4-dicarbonitrile
- SB34822
- 1943-88-0
- A880201
- BAA94388
- BS-50094
- CS-0153569
- D82873
- SCHEMBL1003188
- DTXSID30435220
- AKOS006311407
- MFCD09878877
-
- MDL： MFCD09878877
- Inchi： 1S/C9H6N2/c1-7-2-3-8(5-10)4-9(7)6-11/h2-4H,1H3
- InChI Key： KWSRDTCYJMRAAD-UHFFFAOYSA-N
- SMILES： N#CC1C=C(C#N)C=CC=1C
Computed Properties
- Exact Mass: 142.05300
- Monoisotopic Mass: 142.053098200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 47.6Ų
Experimental Properties
- PSA: 47.58000
- LogP: 1.73836
1,3-Benzenedicarbonitrile, 4-methyl- Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
1,3-Benzenedicarbonitrile, 4-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019149611-1g |
4-Methylisophthalonitrile |
1943-88-0 | 95% | 1g |
$357.52 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PW805-50mg |
1,3-Benzenedicarbonitrile, 4-methyl- |
1943-88-0 | 95+% | 50mg |
331.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PW805-200mg |
1,3-Benzenedicarbonitrile, 4-methyl- |
1943-88-0 | 95+% | 200mg |
826.0CNY | 2021-07-15 | |
| Ambeed | A323904-100mg |
4-Methylisophthalonitrile |
1943-88-0 | 95% | 100mg |
$14.0 | 2024-07-21 | |
| Ambeed | A323904-250mg |
4-Methylisophthalonitrile |
1943-88-0 | 95% | 250mg |
$31.0 | 2024-07-21 | |
| Ambeed | A323904-1g |
4-Methylisophthalonitrile |
1943-88-0 | 95% | 1g |
$122.0 | 2024-07-21 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M928061-250mg |
4-Methylisophthalonitrile |
1943-88-0 | 95% | 250mg |
￥662.40 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M928061-1g |
4-Methylisophthalonitrile |
1943-88-0 | 95% | 1g |
￥1,652.40 | 2022-09-01 | |
| eNovation Chemicals LLC | D705661-2g |
4-Methyl-isophthalonitrile |
1943-88-0 | 98% | 2g |
$425 | 2024-05-24 | |
| eNovation Chemicals LLC | Y1223631-1g |
4-Methylisophthalonitrile |
1943-88-0 | 95% | 1g |
$300 | 2024-06-03 |
1,3-Benzenedicarbonitrile, 4-methyl- Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
1943-88-0 (1,3-Benzenedicarbonitrile, 4-methyl-) Related Products
- 5724-56-1(2,3-Dimethylbenzonitrile)
- 55984-93-5(2-Methylbenzene-1,4-dicarbonitrile)
- 5144-10-5(Pentamethylbenzonitrile)
- 2571-52-0(2,4,6-Trimethylbenzonitrile)
- 36715-97-6(3-Methylphthalonitrile)
- 63089-50-9(4-Methylphthalonitrile)
- 91-15-6(1,2-Dicyanobenzene)
- 6575-13-9(2,6-Dimethylbenzonitrile)
- 103754-49-0(2,3-Dimethyl-1,4-benzenedicarbonitrile)
- 13730-09-1(2,5-Dimethylbenzonitrile)
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